Cas no 2138102-98-2 (2-(Cyclobutylamino)quinazoline-8-carboxylic acid)

• Product Name: 2-(Cyclobutylamino)quinazoline-8-carboxylic acid
• CAS No: 2138102-98-2
• MF: C₁₃H₁₃N₃O₂
• MW: 243.261222600937
• CID: 6109036
• PubChem ID: 165873370
• Update Time: 2025-06-16

2-(Cyclobutylamino)quinazoline-8-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyclobutylamino)quinazoline-8-carboxylic acid
• 2138102-98-2
• EN300-1162300
• 2-(Cyclobutylamino)quinazoline-8-carboxylic acid

• Inchi： 1S/C13H13N3O2/c17-12(18)10-6-1-3-8-7-14-13(16-11(8)10)15-9-4-2-5-9/h1,3,6-7,9H,2,4-5H2,(H,17,18)(H,14,15,16)
• InChI Key： WEUDNUKBJAUPSX-UHFFFAOYSA-N
• SMILES： OC(C1=CC=CC2C=NC(=NC=21)NC1CCC1)=O

Computed Properties

• Exact Mass: 243.100776666g/mol
• Monoisotopic Mass: 243.100776666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 75.1Ų

Additional information on 2-(Cyclobutylamino)quinazoline-8-carboxylic acid

Introduction to 2-(Cyclobutylamino)quinazoline-8-carboxylic acid (CAS No. 2138102-98-2)

2-(Cyclobutylamino)quinazoline-8-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138102-98-2, is a significant compound in the realm of pharmaceutical chemistry and medicinal biology. This molecule, featuring a quinazoline core substituted with a cyclobutylamino group and a carboxylic acid moiety, has garnered attention due to its structural complexity and potential biological activities. The quinazoline scaffold is well-documented for its role in various pharmacophores, particularly in anticancer and antiviral agents, while the cyclobutylamino group introduces steric and electronic modifications that can influence binding affinity and metabolic stability.

The synthesis of 2-(Cyclobutylamino)quinazoline-8-carboxylic acid involves multi-step organic transformations, typically starting from readily available precursors such as 8-aminoquinazoline. The introduction of the cyclobutylamino group often requires nucleophilic substitution or condensation reactions, followed by functional group manipulations to achieve the desired carboxylic acid derivative. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to enhance yield and purity, ensuring that the final product meets stringent pharmaceutical standards.

Recent advancements in computational chemistry have enabled the virtual screening of 2-(Cyclobutylamino)quinazoline-8-carboxylic acid against various biological targets. Molecular docking studies suggest that this compound may exhibit inhibitory activity against kinases and other enzymes implicated in cancer progression. The cyclobutylamino group, in particular, has been shown to enhance binding interactions by providing a rigid spatial orientation that mimics natural substrates. This structural feature is critical for achieving high selectivity and potency in drug design.

In the context of drug discovery, 2-(Cyclobutylamino)quinazoline-8-carboxylic acid serves as a valuable intermediate for the development of novel therapeutic agents. Researchers are exploring its potential as a lead compound for kinase inhibitors, which are among the most widely studied targets in oncology. Preclinical studies have indicated promising results in cell-based assays, where the compound demonstrated dose-dependent inhibition of tumor growth. These findings warrant further investigation into its pharmacokinetic properties and potential side effects before moving to clinical trials.

The quinazoline core of 2-(Cyclobutylamino)quinazoline-8-carboxylic acid also finds relevance in other therapeutic areas beyond oncology. For instance, quinazoline derivatives have been investigated for their antimicrobial and anti-inflammatory properties. The presence of the carboxylic acid group opens up possibilities for further derivatization, such as esterification or amidation, which can tailor the compound's solubility and bioavailability. Such modifications are essential for optimizing drug-like properties and ensuring effective delivery to target tissues.

One of the most intriguing aspects of 2-(Cyclobutylamino)quinazoline-8-carboxylic acid is its potential role in modulating immune responses. Emerging research suggests that quinazoline derivatives can interact with immune receptors and signaling pathways, making them candidates for immunomodulatory therapies. The cyclobutylamino group may contribute to this functionality by influencing conformational changes in protein targets, thereby altering immune cell behavior. This line of inquiry holds promise for developing novel treatments for autoimmune diseases and chronic infections.

The synthesis and characterization of 2-(Cyclobutylamino)quinazoline-8-carboxylic acid have been aided by modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These tools provide detailed insights into the compound's structure and purity, which are critical for pharmaceutical applications. High-resolution NMR spectra have revealed characteristic peaks corresponding to the cyclobutyl ring and quinazoline framework, confirming the successful synthesis of the target molecule.

Future directions in the study of 2-(Cyclobutylamino)quinazoline-8-carboxylic acid include exploring its role in epigenetic regulation. Quinazoline derivatives have been reported to interact with histone deacetylases (HDACs) and other epigenetic enzymes, suggesting potential applications in cancer therapy and neurodegenerative diseases. The cyclobutylamino group may enhance binding affinity to these targets by optimizing key interaction points. Such studies could pave the way for developing next-generation epigenetic drugs with improved efficacy and minimal toxicity.

The environmental impact of synthesizing 2-(Cyclobutylamino)quinazoline-8-carboxylic acid is also a consideration in modern drug development practices. Green chemistry principles are being applied to minimize waste and reduce energy consumption during production processes. Catalytic methods that employ recyclable ligands or renewable solvents are being explored to make the synthesis more sustainable without compromising yield or quality.

In conclusion, 2-(Cyclobutylamino)quinazoline-8-carboxylic acid (CAS No. 2138102-98-2) is a versatile compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for developing kinase inhibitors, immunomodulators, and epigenetic drugs. Ongoing studies continue to uncover new applications for this molecule, underscoring its importance in advancing therapeutic strategies across multiple disease areas.